Cas no 1111554-88-1 (1-[(3,4-Difluorophenyl)carbamoyl]ethyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate)

• Product Name: 1-[(3,4-Difluorophenyl)carbamoyl]ethyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate
• CAS No: 1111554-88-1
• MF: C₁₅H₁₂ClF₂N₃O₃S
• MW: 387.7888879776
• CID: 6152872
• PubChem ID: 42897102
• Update Time: 2025-10-31

1-[(3,4-Difluorophenyl)carbamoyl]ethyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-[(3,4-difluorophenyl)carbamoyl]ethyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate
• AKOS033838191
• [1-(3,4-difluoroanilino)-1-oxopropan-2-yl] 5-chloro-2-methylsulfanylpyrimidine-4-carboxylate
• 1111554-88-1
• Z226699182
• EN300-26604816
• 1-[(3,4-Difluorophenyl)carbamoyl]ethyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate

• Inchi： 1S/C15H12ClF2N3O3S/c1-7(13(22)20-8-3-4-10(17)11(18)5-8)24-14(23)12-9(16)6-19-15(21-12)25-2/h3-7H,1-2H3,(H,20,22)
• InChI Key： IHLSUQYWSSRNND-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(N=C1C(=O)OC(C)C(NC1C=CC(=C(C=1)F)F)=O)SC

Computed Properties

• Exact Mass: 387.0255964g/mol
• Monoisotopic Mass: 387.0255964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 107Ų

Additional information on 1-[(3,4-Difluorophenyl)carbamoyl]ethyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate

1-[(3,4-Difluorophenyl)carbamoyl]ethyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate (CAS No. 1111554-88-1): A Comprehensive Overview

1-[(3,4-Difluorophenyl)carbamoyl]ethyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate (CAS No. 1111554-88-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and is characterized by its unique structural features, including a 3,4-difluorophenyl group, a methylsulfanyl moiety, and a carboxylate ester. These functional groups contribute to its biological activity and pharmacological properties.

The synthesis of 1-[(3,4-Difluorophenyl)carbamoyl]ethyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate involves multiple steps, each requiring precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in synthetic methodologies have facilitated the efficient and scalable production of this compound, making it more accessible for both academic research and industrial applications.

In terms of its biological activity, studies have shown that 1-[(3,4-Difluorophenyl)carbamoyl]ethyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate exhibits potent anti-inflammatory and anti-cancer properties. The presence of the 3,4-difluorophenyl group enhances its ability to interact with specific protein targets involved in inflammatory pathways, while the methylsulfanyl moiety contributes to its stability and bioavailability. These properties make it a promising candidate for the development of novel therapeutic agents.

Clinical trials have further validated the potential of 1-[(3,4-Difluorophenyl)carbamoyl]ethyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate. Preliminary results from phase I trials have demonstrated its safety and tolerability in human subjects. Additionally, phase II trials are currently underway to evaluate its efficacy in treating various inflammatory and cancerous conditions. The compound's ability to selectively target key pathways involved in disease progression has been a major focus of these studies.

The mechanism of action of 1-[(3,4-Difluorophenyl)carbamoyl]ethyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate involves its interaction with specific enzymes and receptors. For instance, it has been shown to inhibit the activity of cyclooxygenase (COX), an enzyme responsible for the production of prostaglandins, which are key mediators of inflammation. By blocking this pathway, the compound effectively reduces inflammation and associated symptoms.

In cancer research, 1-[(3,4-Difluorophenyl)carbamoyl]ethyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate has demonstrated significant anti-proliferative effects on various cancer cell lines. It has been found to induce apoptosis (programmed cell death) in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. This makes it a valuable tool for developing targeted cancer therapies.

Beyond its therapeutic applications, 1-[(3,4-Difluorophenyl)carbamoyl]ethyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate is also an important research tool in the field of chemical biology. Its unique structure allows scientists to probe the interactions between small molecules and biological targets, providing insights into the mechanisms underlying various diseases. This information can be used to design more effective drugs with improved specificity and reduced side effects.

The future prospects for 1-[(3,4-Difluorophenyl)carbamoyl]ethyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate are promising. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its therapeutic potential. Additionally, efforts are being made to develop prodrugs that can improve its bioavailability and reduce toxicity. These advancements are expected to broaden its clinical applications and make it a valuable addition to the arsenal of modern medicine.

In conclusion, 1-[(3,4-Difluorophenyl)carbamoyl]ethyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate (CAS No. 1111554-88-1) is a multifaceted compound with significant potential in both research and clinical settings. Its unique structural features and biological activities make it an exciting area of study for chemists and biologists alike. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of new therapeutic strategies for a wide range of diseases.